Cas no 142267-55-8 (HONGHUI-MED 170030050000)

• Product Name: HONGHUI-MED 170030050000
• CAS No: 142267-55-8
• MF: C₃₆H₃₆O₈
• MW: 596.666251182556
• CID: 2083387
• PubChem ID: 5252542
• Update Time: 2025-04-21

HONGHUI-MED 170030050000 Chemical and Physical Properties

Names and Identifiers

• 25,27-bis[(ethoxy-carbonyl)methoxy]-26,28-dihydroxycalix[4]arene
• Acetic acid, 2,2'-[(11,23-dihydroxypentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-5,17-diyl)bis(oxy)]bis-, 1,1'-diethyl ester
• diethyl 2,4-dihydroxycalix[4]arene-1,3-diyldi(oxyacetate)
• 2,4-Dihydroxy-1,3-bis(methoxycarbonylethoxy)calix[4]arene
• SCHEMBL711720
• Diethyl 2,2'-((32,72-dihydroxy-1,3,5,7(1,3)-tetrabenzenacyclooctaphane-12,52-diyl)bis(oxy))diacetate
• 142267-55-8
• HONGHUI-MED 170030050000

• Inchi： 1S/C36H36O8/c1-3-41-31(37)21-43-35-27-13-7-14-28(35)18-24-10-6-12-26(34(24)40)20-30-16-8-15-29(36(30)44-22-32(38)42-4-2)19-25-11-5-9-23(17-27)33(25)39/h5-16,39-40H,3-4,17-22H2,1-2H3
• InChI Key： YLOOSUXBRYTNRN-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1=C2C=CC=C1CC1C=CC=C(C=1O)CC1C=CC=C(C=1OCC(=O)OCC)CC1C=CC=C(C=1O)C2

Computed Properties

• Exact Mass: 596.24101810Da
• Monoisotopic Mass: 596.24101810Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 112Ų